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Compound of Interest

Compound Name: Coelenterazine H

Cat. No.: B1669287

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Coelenterazine H, a widely used luciferin in bioluminescence research. Adherence to these
protocols is essential for ensuring laboratory safety and maintaining the integrity of your
experimental results.

Chemical and Physical Properties

A thorough understanding of Coelenterazine H's properties is the first step toward safe
handling. Key quantitative data is summarized below for easy reference.
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Property Value Citations
CAS Number 50909-86-9 [L1121[3141[5]
Molecular Formula C26H21N302
Molecular Weight 407.5 g/mol
Appearance Yellow crystalline solid/powder

Soluble in methanol and
Solubility ethanol. Insoluble or may

oxidize in DMSO.

Storage Temperature

-20°C is standard for short-
term storage. For long-term
stability, -70°C or -80°C is

recommended.

Stability

Stable for at least 4 years
when stored properly at -20°C.
The compound is light-
sensitive and susceptible to
oxidation in the presence of air

and moisture.

Hazard Identification and Personal Protective

Equipment (PPE)

Coelenterazine H is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact. It is categorized as a skin irritant (H315), a

serious eye irritant (H319), and may cause respiratory irritation (H335). Therefore, stringent

adherence to PPE protocols is mandatory.
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PPE Category

Specification

Rationale Citations

Eye Protection

Chemical safety
goggles or glasses
with side shields. A
face shield may also

be appropriate.

To prevent eye
irritation from dust or

splashes.

Hand Protection

Chemical-resistant
gloves (e.g., nitrile).
Gloves must be
inspected before use
and disposed of
properly after
handling.

To prevent skin
irritation and

absorption.

Skin and Body
Protection

Laboratory coat. A
complete chemical-
protective suit may be
necessary depending
on the scale of

handling.

To protect skin from

exposure.

Respiratory Protection

NIOSH/MSHA-
approved respirator
(e.g., N95 dust mask)
if exposure limits are
exceeded or if
irritation is
experienced. Work
should be conducted
in a well-ventilated
area or a chemical

fume hood.

To prevent respiratory
tract irritation from

dust or aerosols.

Operational Plan: Step-by-Step Handling and

Storage
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A systematic approach to handling and storage is critical to minimize risk and preserve the
compound's integrity.

Receiving and Storage:
o Upon receipt, verify the container is intact and properly labeled.

» Store the container tightly sealed in a cool, dry, and well-ventilated area at the recommended
temperature (-20°C for short-term, -80°C for long-term).

» Protect from light at all times by using an opaque container or storing it in a dark box.

o For added stability, especially for long-term storage, consider storing under an inert gas like
argon or nitrogen.

Preparation of Stock Solutions:

 All handling of the solid compound should be performed in a chemical fume hood.

o To prepare a stock solution, dissolve Coelenterazine H in an appropriate solvent such as
methanol or ethanol. It is recommended to use a solvent that has been purged with an inert
gas to prevent oxidation.

e Crucially, do not use DMSO as a solvent, as it may cause the compound to oxidize.

e For in vivo imaging, a stock solution can be made in ethanol with a small percentage of 3N
HCI, which is then further diluted in PBS for injection.

« If preparing aliquots, dry them down using a speed vacuum, gas with nitrogen, seal tightly,
and store at -80°C in a dark container.

Workflow for Safe Handling of Coelenterazine H
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Safe Handling Workflow for Coelenterazine H

Preparation
(Don appropriate PPE)

Proceed with caution

Weighing
(In fume hood)

Dissolution
(Use appropriate solvent, e.g., Methanol/Ethanol)

For stock solutions

Storage
(-20°C to -80°C, protect from light)

Retrieve for use

Experimental Use gl

MMEDIATE ACTION

Spill Cleanup

Dispose of waste (Follow SDS protocol)

Disposal
(Follow institutional and local regulations)

End of Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Coelenterazine H]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669287#personal-protective-equipment-for-
handling-coelenterazine-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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